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For researchers, scientists, and drug development professionals operating within or interacting

with forensic toxicology laboratories, understanding the nuances of accreditation standards is

paramount. Accreditation ensures that a laboratory adheres to a stringent set of quality and

operational standards, thereby producing reliable and legally defensible results. This guide

provides a detailed comparison of the leading accreditation standards for forensic toxicology

laboratories in the United States, focusing on the requirements set forth by the ANSI National

Accreditation Board (ANAB), the American Association for Laboratory Accreditation (A2LA),

and the College of American Pathologists (CAP) Forensic Drug Testing (FDT) program.

Core Tenets of Forensic Toxicology Accreditation
The primary goal of accreditation in forensic toxicology is to ensure the competency of a

laboratory in performing tests and the overall quality and integrity of the data produced. This is

achieved through the implementation of a robust quality management system, adherence to

standardized technical procedures, and continuous monitoring of performance. The

international standard, ISO/IEC 17025, forms the foundation for most forensic science

accreditation programs, outlining the general requirements for the competence of testing and

calibration laboratories. Accrediting bodies then supplement this with specific requirements

tailored to the forensic toxicology discipline.

Comparison of Key Accreditation Requirements
The following tables provide a quantitative comparison of the key requirements from the three

major accrediting bodies in the United States for forensic toxicology laboratories.
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Table 1: Personnel Qualifications and Continuing Education
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Requirement
ANAB (with ABFT
Supplemental
Requirements)

A2LA
CAP (Forensic
Drug Testing
Program)

Laboratory Director

Doctoral degree in a

relevant science and

ABFT certification (or

equivalent)

Varies based on state

and local

requirements,

generally a doctoral

degree in a relevant

science with

experience.

Doctoral degree in a

relevant science with

two years of

experience in

analytical toxicology,

or board certification

by ABFT or in

toxicological chemistry

by the American

Board of Clinical

Chemistry[1].

Certifying Scientist

Bachelor's degree in a

relevant science with

relevant experience.

Bachelor's degree in a

relevant science with

documented training

and experience.

Defined by the

laboratory's personnel

policies and

procedures, which are

reviewed during

inspection.

Analyst/Technician

Bachelor's degree in a

relevant science or

equivalent.

Bachelor's degree in a

relevant science or

documented

equivalent training

and experience.

Defined by the

laboratory's personnel

policies and

procedures, which are

reviewed during

inspection.

Continuing Education

(CE)

For ABFT-certified

individuals: 50 points

every 5 years

(minimum 5 points

annually)[2][3]. For

other technical

personnel: A minimum

of 5 points annually[4].

A documented

program for continuing

education is required,

but specific hour/point

requirements are not

universally mandated

by A2LA and may be

discipline-specific.

A documented

continuing education

program is required

and reviewed during

inspection, but

specific hour/point

requirements are not

universally mandated
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by CAP for all

personnel.

Table 2: Quality Management System

Requirement
ANAB (with ABFT
Supplemental
Requirements)

A2LA
CAP (Forensic
Drug Testing
Program)

Internal Audits

Annual internal audits

covering all elements

of the quality system.

Annual internal audits

covering all elements

of the quality

management system,

utilizing checklists

such as the A2LA

C025 and C221[5].

Periodic self-

evaluations are

required[1]. On-site

inspections occur

every two years[6].

Management Review

Annual management

review of the quality

system.

Annual management

review of the

laboratory's quality

system.

Regular management

review of the quality

management system

is required and

documented.

Document Control

A documented system

for the control of all

quality system

documents.

A documented

procedure for the

control of all

documents that form

part of its

management system.

Policies and

procedures for

document control are

required and reviewed

during inspection.

Table 3: Proficiency Testing
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Requirement
ANAB (with ABFT
Supplemental
Requirements)

A2LA
CAP (Forensic
Drug Testing
Program)

Frequency

At least one external

proficiency test per

calendar year for each

accredited discipline.

Participation in

relevant proficiency

testing programs at

least twice a year for

forensic toxicology[7].

Monthly blind

proficiency testing for

accredited

laboratories[6][8].

Scope

Must cover all

analytes and matrices

for which the

laboratory is

accredited over a

defined period.

Sufficient to cover the

technical scope of the

laboratory's

accreditation.

Must cover the extent

and complexity of the

testing performed in

the laboratory[1].

Provider

Must be from an

accredited proficiency

test provider.

Must use an

accredited proficiency

testing provider.

Proficiency testing

programs must be

CAP-accepted[1].

Experimental Protocols and Methodologies
A cornerstone of forensic toxicology accreditation is the rigorous validation of all analytical

methods. This ensures that each method is "fit for purpose" and produces accurate, reliable,

and reproducible results. While the specific experimental designs may vary between

laboratories, the core validation parameters are consistent across accrediting bodies.

Key Method Validation Parameters:

Accuracy: The closeness of agreement between a test result and the accepted reference

value. This is typically assessed by analyzing certified reference materials or fortified

samples at various concentrations.

Precision: The closeness of agreement between independent test results obtained under

stipulated conditions. This includes repeatability (within-run precision) and intermediate

precision (between-run precision).
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Linearity and Range: The ability of the method to elicit test results that are directly

proportional to the concentration of the analyte in the sample within a given range. This is

determined by analyzing a series of calibration standards.

Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected

but not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be

quantitatively determined with suitable precision and accuracy.

Specificity/Selectivity: The ability to assess unequivocally the analyte in the presence of

components that may be expected to be present. This is evaluated by analyzing blank

samples and samples spiked with potential interferents.

Carryover: The effect of a preceding sample on the analysis of a subsequent sample.

Matrix Effect: The direct or indirect alteration or interference in response due to the presence

of unintended analytes or other interfering substances in the sample matrix.

Stability: The chemical stability of an analyte in a given matrix under specific conditions for

specified intervals.

Example Experimental Protocol for Determining Accuracy:

Objective: To determine the accuracy of a quantitative method for the analysis of a specific

drug in whole blood.

Materials:

Certified Reference Material (CRM) of the drug.

Drug-free whole blood from multiple donors.

Calibrators and quality control (QC) materials.

Procedure:
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Prepare a series of fortified QC samples by spiking the drug-free whole blood with the

CRM at three different concentrations (low, medium, and high) spanning the analytical

range.

Analyze a minimum of five replicates of each QC concentration on three different days.

Calculate the mean measured concentration for each QC level.

Determine the percent recovery for each QC level using the formula: (Mean Measured

Concentration / Theoretical Concentration) * 100%.

Acceptance Criteria: The mean percent recovery should be within a predefined range (e.g.,

85-115% or 90-110%) of the theoretical concentration for each QC level.

Visualization of Accreditation Workflows
The following diagrams illustrate key workflows and logical relationships within the forensic

toxicology accreditation process.
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Accreditation Process Workflow

Pre-Assessment Phase

Assessment Phase

Post-Assessment Phase

Accreditation Maintenance

Laboratory Develops Quality Management System

Laboratory Validates Analytical Methods

Prerequisite

Laboratory Selects Accrediting Body (ANAB, A2LA, CAP)

Laboratory Submits Application

Document Review by Accrediting Body

On-site Assessment

Issuance of Findings Report

Laboratory Implements Corrective Actions

If non-conformities are found

Accreditation Decision

If no non-conformities

Accrediting Body Reviews Corrective Actions

Annual Surveillance Audits/Self-Assessments

Accreditation Granted

Ongoing Proficiency Testing

Reassessment (e.g., every 2 years)

Cycle Repeats
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A high-level overview of the forensic toxicology laboratory accreditation process.
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Analytical Method Validation Workflow

Planning Phase

Execution Phase

Evaluation and Documentation Phase

Define Method Scope and Intended Use

Set Acceptance Criteria for Validation Parameters

Accuracy Precision Linearity & Range LOD & LOQ Specificity Carryover Matrix Effect Stability

Analyze Validation Data

Compare Results to Acceptance Criteria

If criteria are not met (re-evaluate)

Prepare Validation Report

Implement Method for Casework

If criteria are met

Click to download full resolution via product page

A typical workflow for the validation of an analytical method in forensic toxicology.
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Conclusion
The accreditation of forensic toxicology laboratories is a multifaceted process that demands a

significant commitment to quality and scientific rigor. While ANAB, A2LA, and CAP all base their

programs on the foundational principles of ISO/IEC 17025, they each have their own specific

requirements and areas of emphasis. For laboratories, the choice of accrediting body may

depend on jurisdictional requirements, client expectations, and the specific scope of testing

performed. For researchers and professionals in the drug development industry, understanding

these standards is crucial for evaluating the reliability of data from collaborating forensic

laboratories and ensuring that all testing meets the highest scientific and legal standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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